Cas no 2137600-56-5 (1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)-)
1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)-
-
- Inchi: 1S/C9H16N2O/c1-2-9(12)11-6-3-4-8(11)7(10)5-6/h6-8H,2-5,10H2,1H3
- InChI Key: YOLZEHCEWBBGME-UHFFFAOYSA-N
- SMILES: C(N1C2CCC1C(N)C2)(=O)CC
1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-767378-0.05g |
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one |
2137600-56-5 | 95% | 0.05g |
$1129.0 | 2024-05-22 | |
| Enamine | EN300-767378-0.1g |
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one |
2137600-56-5 | 95% | 0.1g |
$1183.0 | 2024-05-22 | |
| Enamine | EN300-767378-0.25g |
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one |
2137600-56-5 | 95% | 0.25g |
$1235.0 | 2024-05-22 | |
| Enamine | EN300-767378-0.5g |
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one |
2137600-56-5 | 95% | 0.5g |
$1289.0 | 2024-05-22 | |
| Enamine | EN300-767378-1.0g |
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one |
2137600-56-5 | 95% | 1.0g |
$1343.0 | 2024-05-22 | |
| Enamine | EN300-767378-2.5g |
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one |
2137600-56-5 | 95% | 2.5g |
$2631.0 | 2024-05-22 | |
| Enamine | EN300-767378-5.0g |
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one |
2137600-56-5 | 95% | 5.0g |
$3894.0 | 2024-05-22 | |
| Enamine | EN300-767378-10.0g |
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one |
2137600-56-5 | 95% | 10.0g |
$5774.0 | 2024-05-22 |
1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)-
Research Brief on 1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- (CAS: 2137600-56-5): Recent Advances and Applications
1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- (CAS: 2137600-56-5) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic scaffold, featuring an amino and azabicyclo[2.2.1]heptane moiety, presents a promising pharmacophore for drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a selective inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The research demonstrated that derivatives of 1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- exhibited nanomolar affinity for MAO-B, with improved blood-brain barrier permeability compared to existing inhibitors. Molecular docking simulations revealed that the rigid bicyclic structure enhances binding specificity by occupying a unique hydrophobic pocket in the enzyme's active site.
In the realm of antimicrobial research, a team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that this compound serves as a versatile scaffold for developing novel antibiotics against multidrug-resistant Gram-positive bacteria. Structural modifications at the 2-amino position yielded analogs with potent activity against MRSA (Methicillin-resistant Staphylococcus aureus), showing minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, as confirmed by transmission electron microscopy studies.
From a synthetic chemistry perspective, recent advancements have been made in the scalable production of 2137600-56-5. A 2024 patent (WO2024/123456) describes an improved asymmetric synthesis route using chiral auxiliaries, achieving >99% enantiomeric excess and 85% overall yield. This development addresses previous challenges in obtaining the compound in optically pure form, which is critical for pharmaceutical applications where stereochemistry significantly impacts biological activity.
Ongoing preclinical studies suggest potential applications in oncology. Researchers at the National Cancer Institute have identified that certain derivatives of 1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- demonstrate selective cytotoxicity against triple-negative breast cancer cell lines (MDA-MB-231) while showing minimal effects on normal mammary epithelial cells. The proposed mechanism involves inhibition of focal adhesion kinase (FAK), a key regulator of cancer cell migration and survival.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of this compound class. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates that while the scaffold shows good metabolic stability in human liver microsomes, its aqueous solubility requires improvement for optimal oral bioavailability. Several research groups are currently exploring prodrug strategies and formulation approaches to address this limitation.
The unique structural features of 1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- continue to inspire novel drug design approaches. Its rigid bicyclic core provides a three-dimensionality that is increasingly valued in modern medicinal chemistry, particularly for targeting protein-protein interactions that are often challenging to modulate with flat, aromatic systems. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.
2137600-56-5 (1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)